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The table below summarizes the core parameters of two key SBSE-based methods and a solvent extraction

method for solid samples, facilitating an initial comparison.

Method
Attribute

SBSE-LD/GC-PCI-
MS/MS (Water) [1] [2]

SBSE-TD-GC-MS
(Water) [3]

Solvent Extraction GC-MS
(Solid Matrices) [4]

Target Matrices River, ground, tap water Tap, brackish,
wastewater

Artificial turf fiber, crumb
rubber infill

Target FTOHs 4:2, 5:2, 6:2, 7:2, 8:2,
10:2, 12:2

6:2, 8:2, 10:2 4:2, 6:2, 8:2

Extraction
Technique

Stir Bar Sorptive
Extraction (SBSE)

Stir Bar Sorptive
Extraction (SBSE)

Sonication & Centrifugation

Extraction
Solvent

Liquid Desorption:
Methanol/ Ethyl Acetate

Thermal Desorption:
None

Methanol: Methyl tert-butyl
ether (80:20)

| Key Method Parameters | • 20 mL sample in 22 mL vial • PDMS-coated stir bar • 1000 rpm, 16 hours •

Liquid Desorption | • 10 mL sample • PDMS-coated stir bar • 700 rpm, 2 hours • Thermal Desorption | • 5 g

fiber / 10 g rubber • 30 mL solvent • 30 min sonication • 148 min centrifugation | | Analysis Instrument |
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GC-PCI-MS/MS | TD-GC-MS | GC-MS (PCI mode) | | Method Sensitivity (LOD) | 0.068 - 0.60 ng/L | 2.16

- 16.7 ng/L | 0.083 - 0.36 ng/μL (for standards) | | Linear Range | 0.5 - 80 ng/L | Not specified | 1 - 50 ng/μL |

Detailed Experimental Protocols

Here are the step-by-step protocols for the two main extraction methods.

Protocol 1: SBSE with Liquid Desorption for Water Samples

This method is designed for the highly sensitive monitoring of volatile FTOHs in water, addressing analyte

loss by performing extraction in nearly full containers [1] [2].

Sample Preparation

Internal Standard Addition: Fortify 20 mL of a water sample in a 22 mL glass vial with isotopically

labelled FTOH internal standards (e.g., ⁶:² FTOH-iso and ⁸:² FTOH-iso).
Sample Conditioning: No pH adjustment or salt addition is required for this method.

Extraction Procedure

SBSE Setup: Place a preconditioned polydimethylsiloxane (PDMS)-coated stir bar into the sample
vial.

Extraction: Seal the vial tightly to minimize headspace and extract at 1000 rpm for 16 hours at room
temperature.

Stir Bar Retrieval: After extraction, remove the stir bar with clean forceps and briefly rinse with
ultrapure water. Gently dry with a lint-free tissue.

Liquid Desorption

Analyte Elution: Immerse the stir bar in 200 μL of a methanol/ethyl acetate (50:50, v/v) mixture in a
microvial.

Desorption: Allow the stir bar to stand in the solvent for 60 minutes with occasional agitation to
desorb the FTOHs.

Instrumental Analysis: GC-PCI-MS/MS

GC Conditions: Inject 1-2 μL of the desorption solvent in splitless mode. - Column: VF-200ms
(trifluoropropyl phase), 30 m x 0.25 mm i.d., 0.25 μm film thickness. - Oven Program: Start at 40°C
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(hold 1 min), ramp to 240°C at 10°C/min, then to 300°C at 40°C/min (hold 1 min). - Carrier Gas:

Helium, constant flow mode.
MS/MS Conditions: - Ionization: Positive Chemical Ionization (PCI) with methane as the reagent

gas. - Ion Source Temp.: 250°C. - Detection: Tandem MS in Multiple Reaction Monitoring (MRM)
mode for high selectivity and sensitivity.

Protocol 2: Solvent Extraction for Solid Matrices

This protocol is adapted for extracting FTOHs from solid samples like artificial turf fibers and crumb rubber

infill [4].

Sample Preparation

Sample Homogenization: Cut solid samples (e.g., artificial turf fibers) into small pieces (~2.5 cm).
Weigh 5 g of fiber or 10 g of crumb rubber into a plastic conical tube.

Extraction Procedure

Solvent Addition: Add 30 mL of an 80:20 (v/v) methanol: methyl tert-butyl ether (MTBE) mixture to

the sample tube.
Sonication: Sonicate the mixture for 30 minutes at room temperature.

Phase Separation: Centrifuge the sample at ambient temperature for 148 minutes to separate the
solid material from the extract.

Supernatant Collection: Collect 0.25 mL of the supernatant for analysis.

Sample Reconstitution

Solvent Exchange: Transfer the collected supernatant to an autosampler vial and evaporate to

dryness under a gentle stream of nitrogen.
Reconstitution: Redissolve the dried extract in 1.5 mL of methanol for GC-MS analysis.

Instrumental Analysis: GC-MS

GC Conditions: Inject 10 μL in splitless mode. - Column: DB-Wax, 30 m x 0.25 mm i.d., 0.25 μm film
thickness. - Oven Program: Start at 60°C (hold 1 min), ramp to 75°C at 5°C/min, then to 130°C at

10°C/min, and finally to 240°C at 50°C/min (hold 1 min).
MS Conditions: - Ionization: Positive Chemical Ionization (PCI). - Detection: Selected Ion

Monitoring (SIM) mode. Monitor ions with m/z 264.02 (4:2 FTOH), 364.01 (6:2 FTOH), and 464.01
(8:2 FTOH).
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Analytical Workflow Diagrams

The following diagrams illustrate the key procedural steps for each method.

SBSE-LD Workflow for Water Samples

Start: 20 mL Water Sample

Add Internal Standards

Load PDMS Stir Bar

Extract (16h, 1000 rpm)

Remove & Rinse Stir Bar

Liquid Desorption
(MeOH/EtOAc, 60 min)

GC-PCI-MS/MS Analysis

End: Data Acquisition
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Click to download full resolution via product page

Diagram 1: SBSE-LD Workflow for Water Samples. This green chemistry method minimizes solvent use and

achieves high sensitivity through liquid desorption and GC-PCI-MS/MS analysis [1] [2].
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Solvent Extraction Workflow for Solid Samples

Start: 5g Fiber / 10g Rubber

Weigh & Homogenize

Add 30 mL MeOH:MTBE (80:20)

Sonicate (30 min)

Centrifuge (148 min)

Collect Supernatant

Reconstitute in Methanol

GC-MS Analysis

End: Data Acquisition

Click to download full resolution via product page
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Diagram 2: Solvent Extraction Workflow for Solid Samples. This method uses sonication and centrifugation

for efficient FTOH extraction from complex solid matrices like artificial turf [4].

Application Notes & Critical Methodological
Considerations

Addressing Analyte Volatility: A major challenge in FTOH analysis is their volatility, which can lead

to analyte loss during sample preparation. The SBSE-LD method effectively counters this by
performing the extraction in nearly full containers (20 mL sample in a 22 mL vial), drastically reducing

the headspace [1] [2].
Green Chemistry Principles: SBSE techniques align with green analytical chemistry principles.

They significantly reduce or eliminate organic solvent consumption compared to traditional methods
like liquid-liquid extraction (LLE) [1] [3]. The AGREEprep metric scored the SBSE-LD method at 0.63,

reflecting its environmental friendliness [2].
Matrix Effects and Calibration: Significant matrix effects (up to 78% suppression) were observed for

some FTOHs in real water samples. It is strongly recommended to use matrix-matched calibration
or isotope-labelled internal standards to ensure accurate quantification and compensate for these

effects [2].
Regulatory Context: FTOHs like 6:2 FTOH and 8:2 FTOH are recognized as priority substances

under the EU Water Framework Directive. The stringent environmental quality standard (EQS) of 4.4
ng/L PFOA equivalents for the sum of 24 PFAS necessitates highly sensitive methods like the ones

described here [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Comparative Summary of FTOH Analytical Methods]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b773546#extraction-

methods-for-fluorotelomer-alcohols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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